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Introduction
ML604086 is a selective, small-molecule inhibitor of the C-C chemokine receptor 8 (CCR8), a

G protein-coupled receptor (GPCR) that plays a significant role in immune regulation.[1][2][3]

As a member of the naphthalene sulfonamide class of antagonists, ML604086 has been

investigated for its potential therapeutic applications.[4][5][6] This document provides a

comprehensive overview of the selectivity profile of ML604086, detailing its activity at its

primary target and known off-target interactions. Furthermore, it outlines the experimental

methodologies used to characterize this compound and visualizes the key signaling pathways

and experimental workflows.

Data Presentation: Quantitative Selectivity Profile
The following table summarizes the known quantitative data for ML604086's biological activity.
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Target Assay Type Species
IC50 / %
Inhibition

Reference

CCR8
CCL1-mediated

Chemotaxis

Cynomolgus

Monkey
1.3 µM [1]

CCR8

CCL1-mediated

Intracellular

Ca2+ Increase

Cynomolgus

Monkey
1.0 µM [1]

5HT1a
Radioligand

Binding Assay
Not Specified

30% inhibition @

10 µM
[1]

5HT1a
Radioligand

Binding Assay
Not Specified

70% inhibition @

30 µM
[1]

Note: While a broad selectivity panel for ML604086 is not publicly available, related

naphthalene sulfonamide CCR8 antagonists have been shown to exhibit high selectivity (at

least 300-fold) over other GPCRs, including other chemokine receptors.[4][6]

Signaling Pathway
The diagram below illustrates the canonical signaling pathway of CCR8 upon binding of its

ligand, CCL1, and the inhibitory action of ML604086.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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